Cas no 1816283-55-2 (2-(Difluoromethyl)-4-ethoxypyridine)

• Product Name: 2-(Difluoromethyl)-4-ethoxypyridine
• CAS No: 1816283-55-2
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4828160
• Update Time: 2025-05-24

2-(Difluoromethyl)-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-ethoxypyridine

• Inchi： 1S/C8H9F2NO/c1-2-12-6-3-4-11-7(5-6)8(9)10/h3-5,8H,2H2,1H3
• InChI Key： KNSMFIYVRJVDMF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-4-ethoxypyridine

2-(Difluoromethyl)-4-ethoxypyridine: A Comprehensive Overview

The compound with CAS No. 1816283-55-2, commonly referred to as 2-(Difluoromethyl)-4-ethoxypyridine, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds with a nitrogen atom in the ring. The presence of a difluoromethyl group at the 2-position and an ethoxy group at the 4-position imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development.

2-(Difluoromethyl)-4-ethoxypyridine has been extensively studied for its role in medicinal chemistry, where it serves as a building block for the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor for developing novel pharmaceutical agents, particularly in the field of oncology. The fluorinated methyl group enhances the lipophilicity of the molecule, which is crucial for drug absorption and bioavailability. Additionally, the ethoxy group at the 4-position contributes to hydrogen bonding capabilities, further enhancing the compound's interaction with biological targets.

In terms of synthesis, 2-(Difluoromethyl)-4-ethoxypyridine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale applications. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel one-pot synthesis strategy that significantly reduces reaction time and costs while maintaining high product quality.

The structural uniqueness of 2-(Difluoromethyl)-4-ethoxypyridine also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored in the development of new catalysts for industrial processes. A recent investigation in *Angewandte Chemie* reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering improved catalytic efficiency compared to traditional ligands.

Moreover, 2-(Difluoromethyl)-4-ethoxypyridine has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials conducted by agricultural research institutions have demonstrated its efficacy in controlling weed growth without adverse effects on crop plants, suggesting its potential commercialization in agricultural chemicals.

From an environmental perspective, understanding the fate and behavior of 2-(Difluoromethyl)-4-ethoxypyridine in natural systems is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways and toxicity profiles. According to research published in *Environmental Science & Technology*, this compound exhibits moderate biodegradability under aerobic conditions, with key degradation products identified through advanced analytical techniques such as LC-MS/MS.

In conclusion, 2-(Difluoromethyl)-4-ethoxypyridine (CAS No. 1816283-55-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for scientists and industries alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and commercial settings.